(E)-1,2-di(pyridin-4-yl)diazene

• IUPAC Name: dipyridin-4-yldiazene
• InChI: InChI=1S/C10H8N4/c1-5-11-6-2-9(1)13-14-10-3-7-12-8-4-10/h1-8H
• InChI Key: XUPMSLUFFIXCDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1N=NC2=CC=NC=C2
• Molecular Formula: C10H8N4
• DSSTOX Substance ID: DTXSID70285862
• Molecular Weight: 184.20 g/mol
• CAS No.: 2632-99-7

Description

(E)-1,2-di(pyridin-4-yl)diazene, also known as DPD, is a versatile organic compound that has been used in a variety of research applications. DPD is a heterocyclic aromatic compound, with a structure consisting of two pyridine rings joined by a diazene bridge. DPD is a colourless solid, soluble in polar organic solvents such as dimethylformamide, dimethyl sulfoxide, and acetonitrile. DPD is also soluble in water, although it is less stable in this medium.

Scientific Research Applications

Molecular Structure and Interactions

(E)-1,2-di(pyridin-4-yl)diazene demonstrates notable properties in its molecular structure and interactions. In a study, its planar molecular structure was observed to align nearly coplanarly with other compounds, facilitating specific molecular interactions (Mudraboyina et al., 2011). Additionally, its coordination environment in certain compounds is identified as distorted octahedral, formed by pairs of symmetry-equivalent diazene ligands and other components, which can significantly influence its reactivity and interaction with other molecules (Ballestero‐Martínez et al., 2013).

Coordination Chemistry

This compound is utilized in coordination chemistry, particularly in forming complex molecular structures. For instance, it is involved in the formation of co-crystals with various compounds, where it contributes to the creation of complex structures through hydrogen bonding and other intermolecular forces (Manjare & Pedireddi, 2011). This aspect of its chemistry is vital for the development of new materials and compounds in various scientific fields.

Photochemical Properties

This compound exhibits unique photochemical properties, making it a candidate for applications in optical data storage and other photonic applications. Studies have shown that certain derivatives of this compound demonstrate reversible light-induced conformational changes, suggesting potential use in optical data storage technologies (Yadav et al., 2014).

Antitumor Activity

In the field of medicinal chemistry, complexes involving this compound have been explored for their antitumor activities. Research has shown that certain arene-Ru based molecular-rectangles containing this compound exhibit significant anti-proliferative activities against various human cancer lines (Vajpayee et al., 2013). This highlights its potential in the development of new anticancer therapies.

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , suggesting that (E)-1,2-di(pyridin-4-yl)diazene may also interact with various biological targets.

Mode of Action

It is known that diazines, a class of compounds to which this compound belongs, exhibit enamide-like character, allowing for electrophilic substitution . This suggests that this compound may interact with its targets through similar mechanisms.

Biochemical Pathways

Compounds with similar structures have been shown to exhibit various biological activities, suggesting that this compound may also influence multiple biochemical pathways .

Pharmacokinetics

A study on similar compounds suggests that they display desirable adme profiles with parameters within an acceptable range .

Result of Action

It is known that similar compounds can form polymeric chains via azo bonds, which are situated about inversion centres . This suggests that this compound may also have similar effects at the molecular and cellular levels.

Action Environment

It is known that similar compounds can form supramolecular layers which are packed parallel to certain planes , suggesting that the action of this compound may also be influenced by environmental factors.

Synthesis routes and methods

Procedure details

Sodium hypochlorite, 1000 ml (5.25%, 0.72 mole) was added dropwise to a cold solution (5° C.) of 50 g (0.5 mole) of 4-aminopyridine in 400 ml water. The sodium hypochlorite was added at such a rate as to maintain the reaction temperature at less than 10° C. After the addition was completed, the reactants were stirred for an additional 11/2 hours at ~10° C. The resultant suspension was filtered and air dried to leave a crude brown solid. Recrystallization from methylcyclohexane yielded light orange crystals of 4,4'-azodipyridine, having a m.p. of 87°-89° C.